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Compound of Interest

Compound Name: 3,5-Diiodo-1H-indazole

Cat. No.: B1322336 Get Quote

For researchers, scientists, and professionals in drug development, the proper management

and disposal of chemical reagents are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for the safe

disposal of 3,5-Diiodo-1H-indazole (CAS No. 351456-48-9), a halogenated heterocyclic

compound.

Disclaimer: This document provides guidance based on available safety data for 3,5-Diiodo-
1H-indazole and general principles for the disposal of halogenated organic compounds.

Researchers must consult the specific Safety Data Sheet (SDS) provided by their supplier and

their institution's Environmental Health and Safety (EHS) department for definitive disposal

protocols.

Hazard Profile and Safety Summary
Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

3,5-Diiodo-1H-indazole is associated with the following hazards.[1]
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Hazard Category GHS Hazard Statement
Precautionary Statement
Codes

Skin Corrosion/Irritation H315: Causes skin irritation
P264, P280, P302+P352,

P321, P332+P313, P362

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

P264, P280,

P305+P351+P338,

P337+P313

Specific Target Organ Toxicity
H335: May cause respiratory

irritation

P261, P271, P304+P340,

P312, P403+P233, P405

Disposal

P501: Dispose of contents/

container to an approved

waste disposal plant.

Experimental Protocol for Disposal
The following protocol outlines the necessary steps for the safe collection and disposal of 3,5-
Diiodo-1H-indazole waste.

1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a flame-resistant lab coat, full-length pants, and

closed-toe shoes.

Use chemical-resistant gloves (e.g., nitrile).

Wear safety goggles and, if there is a risk of splashing, a face shield.

If handling the solid compound outside of a certified chemical fume hood, a NIOSH-approved

respirator is required to prevent respiratory irritation.[1]

2. Waste Segregation and Collection:

Solid Waste:
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All disposable items contaminated with 3,5-Diiodo-1H-indazole, such as gloves, weighing

paper, and pipette tips, must be collected in a dedicated, clearly labeled hazardous waste

container.

The container should be designated for "Halogenated Organic Solids."

Liquid Waste:

Unused solutions and reaction mixtures containing 3,5-Diiodo-1H-indazole should be

collected in a separate, sealed, and clearly labeled hazardous waste container.

This container should be designated for "Halogenated Organic Liquids."

Do not mix halogenated waste with non-halogenated waste streams.[2][3][4]

3. Container Management:

Use compatible waste containers, such as high-density polyethylene (HDPE), with a secure,

tight-fitting lid.

The waste container must be kept closed at all times, except when adding waste.

Store the waste container in a designated, well-ventilated, and cool area, away from

incompatible materials.

Employ secondary containment to prevent the spread of material in case of a leak.

4. Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "3,5-Diiodo-1H-indazole."

List all components and their approximate concentrations if it is a mixed waste stream.

Ensure the date of initial waste accumulation is recorded on the label.

5. Final Disposal:
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The ultimate disposal of 3,5-Diiodo-1H-indazole waste should be handled by your

institution's EHS office or a licensed hazardous waste disposal contractor.

Incineration at high temperatures is a common and effective method for the disposal of

halogenated organic compounds.[5]

On-site treatment, such as drain disposal, is strictly prohibited. Iodine-containing compounds

can be toxic to aquatic life.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of 3,5-Diiodo-1H-
indazole.
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Disposal Workflow for 3,5-Diiodo-1H-indazole
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Caption: Disposal workflow for 3,5-Diiodo-1H-indazole waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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